Cas no 446-60-6 (2-chloro-1-fluoro-3-methoxybenzene)

• Product Name: 2-chloro-1-fluoro-3-methoxybenzene
• CAS No: 446-60-6
• MF: C₇H₆ClFO
• MW: 160.573344707489
• MDL: MFCD11226290
• CID: 1518618
• PubChem ID: 25067356
• Update Time: 2025-06-08

2-chloro-1-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-fluoro-3-methoxybenzene
• 2-Chloro-3-fluoroanisole
• SureCN5405309
• Benzene, 2-chloro-1-fluoro-3-methoxy-
• KB-229447
• Benzene,2-chloro-1-fluoro-3-methoxy
• MFCD11226290
• DTXSID10648639
• SCHEMBL5405309
• CL9339
• DB-020785
• 2-Chloro-1-fluoro-3-methoxy-benzene
• 446-60-6
• AS-46300
• AKOS006309620
• WLZ3720
• CS-0150326

• MDL： MFCD11226290
• Inchi： 1S/C7H6ClFO/c1-10-6-4-2-3-5(9)7(6)8/h2-4H,1H3
• InChI Key： HJWRNOKDBGWGMF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OC)F

Computed Properties

• Exact Mass: 160.00900
• Monoisotopic Mass: 160.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 174.3±20.0 °C(Predicted)
• PSA: 9.23000
• LogP: 2.48770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-chloro-1-fluoro-3-methoxybenzene

Professional Introduction to 2-Chloro-1-fluoro-3-methoxybenzene (CAS No. 446-60-6)

2-Chloro-1-fluoro-3-methoxybenzene, with the chemical formula C₇H₅ClFNO, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 446-60-6, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both chloro and fluoro substituents along with a methoxy group, make it a valuable building block for further chemical modifications and functionalization.

The significance of 2-chloro-1-fluoro-3-methoxybenzene in modern chemistry is underscored by its role in the development of novel therapeutic agents. Recent studies have highlighted its potential applications in the synthesis of kinase inhibitors, which are crucial for treating a wide range of diseases, including cancer and inflammatory disorders. The fluorine atom in this compound contributes to its lipophilicity and metabolic stability, properties that are highly desirable in drug design. Additionally, the chloro and methoxy groups provide reactive sites for further chemical transformations, enabling the creation of complex molecular architectures.

In the realm of agrochemicals, 2-chloro-1-fluoro-3-methoxybenzene has been explored as a precursor for developing new pesticides and herbicides. Its structural motifs are reminiscent of established bioactive compounds that exhibit potent activity against pests while maintaining environmental safety. Researchers have leveraged its reactivity to design molecules that disrupt essential biological pathways in target organisms, offering promising solutions to agricultural challenges.

The synthesis of 2-chloro-1-fluoro-3-methoxybenzene typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, are commonly employed to introduce the desired substituents at specific positions on the benzene ring. The optimization of these synthetic routes is critical to achieving high yields and purity, which are essential for pharmaceutical applications.

One of the most compelling aspects of 2-chloro-1-fluoro-3-methoxybenzene is its potential in medicinal chemistry. The combination of chloro and fluoro groups enhances the binding affinity of molecules to their biological targets, a phenomenon known as "fluorine effect." This effect has been instrumental in improving the efficacy and selectivity of drugs. For instance, studies have demonstrated that incorporating fluorine atoms into drug candidates can lead to increased metabolic stability and reduced susceptibility to degradation by enzymes.

The role of computational chemistry in understanding the properties of 2-chloro-1-fluoro-3-methoxybenzene cannot be overstated. Molecular modeling techniques have been used to predict the behavior of this compound in various chemical environments, providing insights into its reactivity and interaction with biological systems. These computational approaches complement experimental work by allowing researchers to explore hypothetical scenarios and optimize synthetic strategies before conducting costly laboratory experiments.

In conclusion, 2-chloro-1-fluoro-3-methoxybenzene (CAS No. 446-60-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and pesticides. The ongoing research into its synthetic pathways and biological interactions continues to expand its utility in addressing global health and agricultural challenges. As our understanding of its properties evolves, so too will its role in advancing scientific innovation.